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Compound of Interest

Compound Name: Diethylvinylchlorosilane

Cat. No.: B13842395

Get Quote

Executive Summary & Mechanistic Rationale

Diethylvinylchlorosilane (DEVCS, CAS: 15972-93-7)[1] is a highly reactive, bifunctional
organosilicon building block widely utilized in drug development and advanced materials for

introducing vinyl and diethylsilyl groups[2]. Due to the highly electrophilic nature of the silicon-
chlorine bond, DEVCS is acutely sensitive to nucleophilic attack by protic solvents, particularly
atmospheric moisture[3].

Causality of Anhydrous Requirements: Exposure to water triggers rapid hydrolysis, forming an
unstable silanol intermediate that subsequently condenses into a siloxane dimer (e.g.,
divinyltetraethyldisiloxane). This reaction exothermically releases 4[4], which poses severe
inhalation hazards, compromises reagent stoichiometry, and induces rapid equipment
corrosion. Consequently, all manipulations must be executed under using standard Schlenk
line or glovebox techniques.

Physicochemical Properties
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Understanding the physical parameters of DEVCS is critical for calculating pressure
differentials during transfer and anticipating its behavior in the vapor phase.

Table 1: Quantitative Physicochemical Properties of Diethylvinylchlorosilane

Property Value | Description
Chemical Name Diethylvinylchlorosilane
CAS Number 15972-93-7[1]
Molecular Weight 148.71 g/mol
Appearance Clear, colorless liquid
Boiling Point ~130°C-132°C
Density ~0.90 g/mL at 25 °C

o . Reacts violently with water, alcohols, and
Reactivity Profile ]
amines|[3]

< 30 °C, under inert gas (Ar/N2), moisture-

Storage Conditions
free[3]

Hydrolysis Degradation Pathway

The following diagram illustrates the mechanistic degradation of DEVCS when exposed to
ambient moisture, emphasizing the necessity of the protocols that follow.
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Fig 1: Hydrolysis pathway of DEVCS upon moisture exposure, yielding HCI and siloxanes.

Core Principles of the Anhydrous Setup

To establish a self-validating anhydrous system, researchers must rely on a5[5].

 Inert Gas Selection: Argon is preferred over nitrogen for DEVCS transfers because it is
denser than air, providing a more robust protective blanket over the liquid surface when a
septum is temporarily pierced.

¢ Pressure Relief: The system must incorporate an . As DEVCS transfers require positive
pressure, the bubbler acts as a critical pressure-relief valve, preventing glassware from
rupturing while providing a visual validation of gas flow[5].

¢ Vacuum Integrity: The vacuum pump must be protected by a 6[6]. If DEVCS vapors bypass
the reaction flask, they will condense in the trap rather than degrading the pump oil, which
would otherwise lead to mechanical failure and hazardous HCI exhaust[6].
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Experimental Protocols
Protocol A: Preparation and Validation of the Anhydrous
System

Objective: Eradicate surface-bound moisture from glassware and validate the atmospheric
integrity of the setup.

o Glassware Preparation: Dry all receiving flasks, stir bars, and septa in an oven at >120 °C for
a minimum of 12 hours.

o Hot Assembly: Assemble the glassware while hot. Immediately seal with rubber septa and
connect to the Schlenk line via flexible, low-permeability hosing.

e Freeze-Pump-Thaw / Purge Cycles:

[e]

Open the flask to the vacuum manifold (<0.1 Torr) for 5 minutes.

[e]

Self-Validation Check: Isolate the flask from the vacuum. If the pressure gauge rises
rapidly, a leak is present (likely at the septum or joint). Reseal and re-evacuate[5].

[e]

Slowly open the flask to the inert gas manifold until the bubbler registers positive flow[6].

o

Repeat this vacuum/gas cycle three times (the "3x Cycle").

Protocol B: Cannula Transfer of DEVCS

Objective: Transfer a precise volume of DEVCS without exposing the stock bottle or the
receiving flask to air[3]. Causality: Syringes can leak highly corrosive DEVCS onto the user's
hands or introduce air if the plunger is pulled too quickly. Cannula transfer relies on a , keeping
the system entirely closed.

e Purge the Cannula: Insert one end of a stainless-steel double-ended needle (cannula) into
the receiving flask (which is under positive Ar pressure). Allow Argon to flow through the
cannula for 30 seconds to purge it.

 Insert into Reagent: Pierce the septum of the DEVCS stock bottle with the purged end of the
cannula, keeping the tip above the liquid level.
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o Establish Pressure Differential: Insert a vent needle (connected to a secondary bubbler) into

the receiving flask to relieve pressure[3].

o Transfer: Lower the cannula tip in the DEVCS bottle below the liquid surface. The positive
pressure from the Schlenk line in the stock bottle will push the liquid DEVCS through the

cannula and into the receiving flask[3].

o Termination: Once the desired volume is transferred, raise the cannula tip above the liquid
level in the stock bottle. Allow gas to flush the line, then remove the cannula[3].
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Fig 2: Step-by-step experimental workflow for the anhydrous transfer of DEVCS.

Quenching and Safety Procedures

¢ Post-Reaction Quenching: 4 containing DEVCS residues. The rapid exothermic generation
of HCI can cause the flask to shatter[4]. Instead, place the flask in an ice bath and slowly add
a bulky alcohol (e.g., isopropanol or tert-butanol) dropwise under a nitrogen blanket. The
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alcohol reacts slower than water, safely converting the chlorosilane to an alkoxysilane while
releasing HCI at a manageable rate.

Spill Response: In the event of a spill, do not use water[4]. Cover the spill with a dry, inert
absorbent (e.g., sand or vermiculite) and sweep it into a sealed container for hazardous
waste disposal. Ensure full respiratory protection (SCBA) is worn due to ambient HCI
generation[4].
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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